Cas no 99662-11-0 (1H-Pyrazol-5-amine,1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-nitro-)

• Product Name: 1H-Pyrazol-5-amine,1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-nitro-
• CAS No: 99662-11-0
• MF: C₁₀H₅Cl₂F₃N₄O₂
• MW: 341.073509931564
• CID: 813356
• PubChem ID: 175845
• Update Time: 2025-04-19

1H-Pyrazol-5-amine,1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine,1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-nitro-
• 2-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-nitro-pyrazol-3-amine
• 2-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-nitropyrazol-3-amine
• Nipyraclofen
• SCHEMBL39558
• Q27269590
• UNII-854D940FUG
• 1-(2,6-dichloro-4-trifluoromethylphenyl)-4-nitro-5-amino-pyrazole
• 1-(2,6-DICHLORO-.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-P-TOLYL)-4-NITROPYRAZOL-5-YLAMINE
• 99662-11-0
• Nipyraclofen [ISO]
• 5-amino-4-nitro-1-(2,6-dichloro-4-trifluoromethyl-phenyl)-pyrazole
• 1-(2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL)-4-NITRO-1H-PYRAZOL-5-AMINE
• 854D940FUG
• DTXSID4073752
• 1H-Pyrazol-5-amine, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-nitro-
• 1H-Pyrazol-5-amine, 1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-4-nitro-

• Inchi： 1S/C10H5Cl2F3N4O2/c11-5-1-4(10(13,14)15)2-6(12)8(5)18-9(16)7(3-17-18)19(20)21/h1-3H,16H2
• InChI Key： OVQJTYOXWVHPTA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1N1C(=C(C=N1)[N+](=O)[O-])N)Cl

Computed Properties

• Exact Mass: 339.974165
• Monoisotopic Mass: 339.974165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.7
• XLogP3: 4.1

Experimental Properties

• Density: 1.82
• Boiling Point: 430.3°C at 760 mmHg
• Flash Point: 214°C
• Refractive Index: 1.641